BENGHE Methodological & Application

Check Availability & Pricing

Application Notes: Delignification of Wood
Chips via the Calcium Bisulfite Process

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Calcium bisulfite

Cat. No.: B080985

Introduction

The sulfite process is a chemical pulping method used to separate cellulosic fibers from the
lignin matrix in wood. This is achieved by treating wood chips with solutions containing sulfite
and bisulfite ions, which selectively degrade and solubilize the lignin.[1] The calcium bisulfite
process, one of the earliest methods of chemical pulping, operates under acidic conditions to
convert lignin into soluble lignosulfonates, thereby liberating the cellulose fibers.[1][2] This
process is particularly noted for producing pulp that is relatively easy to bleach.[3] The resulting
high-purity cellulose pulp has applications in papermaking and as a dissolving pulp for
producing regenerated cellulose products. This document provides a detailed protocol for the
delignification of wood chips using calcium bisulfite, intended for laboratory and research
settings.

Core Principles

The delignification mechanism in the sulfite process involves the cleavage of ether bonds that
link the constituents of lignin.[1] The process is conducted at a pH between 1.5 and 5.[1] Under
these acidic conditions, resonance-stabilized carbocations are formed in the lignin structure.
These electrophilic carbocations then react with bisulfite ions (HSOs~) to form sulfonates.[1]
This sulfonation step renders the lignin fragments soluble in the cooking liquor, allowing for
their separation from the insoluble cellulose fibers.[1]
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Experimental Protocol: Laboratory-Scale
Delignification
Materials and Equipment

o Raw Material: Wood chips (e.g., spruce, beech, aspen), screened for uniform size (approx.
2-5 cm), with an initial lignin content of 20-30%.[4]

e Reagents:
o Calcium Carbonate (CaCOs) or Calcium Hydroxide (Ca(OH)2).
o Sulfur Dioxide (SO2) gas.
o Deionized Water.

e Equipment:

o

Laboratory-scale pressure vessel or digester (autoclave) with temperature and pressure
controls.

o Gas dispersion tube.

o pH meter.

o Heating and stirring mantle.

o Buchner funnel and vacuum flask for washing.

o Screening apparatus (e.g., with 0.2 mm slots).[5]
o Drying oven.

o Analytical balance.

Procedure

Step 2.1: Wood Chip Preparation
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e Ensure wood chips are of a uniform size and free from bark and other contaminants.[4]
o Determine the moisture content of the wood chips to calculate the oven-dry weight.

e Weigh a quantity of wood chips equivalent to the desired oven-dry starting material (e.g., 250
9).[5]

Step 2.2: Cooking Liquor (Calcium Bisulfite) Preparation
o Prepare a slurry of calcium carbonate or calcium hydroxide in deionized water.

e Bubble sulfur dioxide gas through the slurry while stirring continuously. This reaction forms
sulfurous acid, which then reacts with the calcium base.[2]

o SOz + H20 = H2S0s (Sulfurous Acid)
o CaCOs + 2H2S03 - Ca(HSO0s3)2 + H20 + COz2

o Continue adding SOz until the desired concentration of calcium bisulfite and free sulfurous
acid is achieved. The final cooking liquor should have a pH between 1.5 and 2.0 for calcium-
based cooks.[1][6]

Step 2.3: Delignification (Cooking)
» Place the prepared wood chips into the laboratory digester.[5]

e Add the prepared calcium bisulfite cooking liquor to the digester, ensuring the chips are
fully submerged. A typical liquor-to-wood ratio is 4:1 (L/kg).[7]

o Seal the digester and begin heating to the target temperature. It is common to pre-steam the
chips for approximately 15 minutes before adding the liquor to remove trapped air.[5][8]

o Maintain the cooking parameters as specified in Table 1. The process is typically conducted
at 130-150°C and 5-7 bar of pressure.[1][4]

» Hold the reaction at the target temperature and pressure for the desired duration, typically
ranging from 4 to 6 hours.[1][4]
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Step 2.4: Pulp Recovery and Washing
« At the end of the cooking cycle, rapidly cool the digester.

o Carefully depressurize the vessel and collect the contents, separating the pulp from the
spent cooking liquor (also known as brown or red liquor).[1]

o Wash the pulp thoroughly with deionized water using a Buchner funnel or similar apparatus
until the filtrate is clear and has a neutral pH. This step removes the dissolved
lignosulfonates and residual cooking chemicals.[9]

e Screen the washed pulp to remove any uncooked wood fragments (shives).[5]

e Press the pulp to remove excess water and then dry a small sample in an oven to determine
the final pulp yield.

Analysis of Pulp
The effectiveness of the delignification process is primarily assessed by measuring the residual

lignin content in the pulp. The Kappa number is the most common method for this analysis.[10]

o Kappa Number Determination: This method is based on the oxidation of lignin by potassium
permanganate (KMnQOa). A known amount of pulp is reacted with a standardized KMnOa
solution, and the amount of permanganate consumed is used to calculate the Kappa
number. A higher Kappa number indicates a higher residual lignin content.[10]

Data Presentation
Table 1: Typical Parameters for Calcium Bisulfite
Delignification

This table summarizes the general operating conditions for the sulfite pulping process using a
calcium base.
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Parameter Value Unit Reference(s)
Wood Chip Lignin

Content 2030 ” l

Wood Chip Size 2-5 cm [4]

Cooking pH 1.5-2.0 [1][6]

Cooking Temperature ~ 130-150 °C [11[4]

Cooking Pressure 5-7 bar [4]

Cooking Time 4-6 hours [1114]
Liquor-to-Wood Ratio  ~4:1 L/kg [7]

Table 2: Expected Outcomes and Pulp Characteristics

This table outlines the expected results and key properties of the pulp produced through the

calcium bisulfite process.
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Parameter Typical Value Unit Description Reference(s)
The percentage
of the original dry
Pulp Yield 40-55 % wood mass that [319]
is recovered as
pulp.
A measure of the
residual lignin in
Residual Lignin ) the pulp. Lower
Varies o [10]
(as Kappa No.) values indicate
more effective
delignification.
The number of
sulfonate groups
Sulfonation per lignin
0.3-0.5 groups/monomer ) [4]
Degree monomer unit,
affecting
solubility.
The molecular
] weight range of
Molecular Weight )
) 1,000-50,000 Da the dissolved [4]
(Lignosulfonate) I
lignin
byproducts.
Visualizations

Experimental Workflow Diagram

The following diagram illustrates the sequential steps involved in the delignification of wood

chips using the calcium bisulfite method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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